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Introduction

INCB3344 is a potent, selective, and orally bioavailable small-molecule antagonist of the C-C
chemokine receptor type 2 (CCR2).[1][2] The CCR2 receptor and its primary ligand, monocyte
chemoattractant protein-1 (MCP-1 or CCL2), play a crucial role in directing the migration of
monocytes and macrophages to sites of inflammation.[3][4][5] By inhibiting the CCL2/CCR2
axis, INCB3344 effectively blocks downstream signaling pathways, such as ERK
phosphorylation, and cellular responses like chemotaxis.[3][4][5][6] This makes it a valuable
tool for investigating the role of CCR2 in various inflammatory and autoimmune diseases,
diabetic nephropathy, and pain.[5][7][8]

Proper preparation of INCB3344 solutions is critical for obtaining accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing
high-concentration stock solutions due to the compound's excellent solubility.[1][2][6] These
application notes provide detailed protocols for the preparation, storage, and use of INCB3344
solutions for in vitro research.
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Physicochemical and Pharmacological Data

Quantitative data for INCB3344 is summarized below for easy reference.

Table 1: Physicochemical Properties of INCB3344

Property Value Reference
Molecular Formula C29H34F3N30s [1]
Molecular Weight 577.59 g/mol [1]
CAS Number 1262238-11-8 [1]

| Appearance | White to yellow solid |[1] |

Table 2: Solubility of INCB3344

] Molar
Concentration .
Solvent Concentration Notes Reference
(mg/mL)
(mM)
Requires
sonication.
Use newly
DMSO 200 mg/mL 346.27 mM [1]
opened,
anhydrous
DMSO.
Ethanol >89.8 mg/mL ~155.5 mM - [6]
| Water | Insoluble | - | - |[6] |

Table 3: Potency of INCB3344 (ICso Values)
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Assay Type Target Species ICs0 (NM) Reference
Binding Antagonism Human CCR2 5.1 [11[2][°]
Murine CCR2 9.5 [1112]9]
Chemotaxis
_ Human CCR2 3.8 [1][2][9]
Antagonism
Murine CCR2 7.8 [1112119]

| Whole Cell Binding | Murine Monocytes | 10 + 5 |[1][6] |

Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution. It is

critical to use anhydrous, high-purity DMSO to ensure maximum solubility and stability.[1][2]

Materials:

e INCB3344 powder

e Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

o Sterile, amber glass vial or clear vial wrapped in aluminum foil

e Analytical balance

» Sterile, filtered pipette tips and micropipettes

o \ortex mixer

o Ultrasonic water bath

Procedure:

e Weighing: In a sterile environment (e.g., a chemical fume hood), accurately weigh the

desired mass of INCB3344 powder. For 1 mL of a 10 mM stock solution, weigh 5.78 mg of
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INCB3344. Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g) 0.001
L x 0.010 mol/L x 577.59 g/mol = 0.00578 g = 5.78 mg

» Dissolving: Transfer the weighed powder to the sterile vial. Add the calculated volume of
DMSO (e.g., 1 mL for 5.78 mg).

o Solubilization: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound is
not fully dissolved, sonicate the solution in a water bath for 10-30 minutes.[1] Gentle
warming to 37°C for 10 minutes may also aid dissolution.[6] Visually inspect the solution to
ensure no particulates are present.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to
avoid repeated freeze-thaw cycles.[1]

Table 4: Stock Solution Storage and Stability

Temperature Duration Notes Reference

Recommended for
-80°C 6 months
long-term storage.

| -20°C | 1 month | Suitable for short-term storage. |[1] |
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Stock Solution Preparation Workflow

1. Weigh INCB3344 Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate
(Warm to 37°C if needed)

Particulates
Present

s

4. Visually Confirm
Complete Dissolution

Dissolved

5. Aliquot into
Single-Use Vials

6. Store at -80°C
(Long-Term)
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INCB3344 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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